Cas no 1021223-31-3 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021223-31-3
• MF: C₂₀H₂₁N₇O₃
• MW: 407.425843000412
• CID: 6332468
• PubChem ID: 42111816
• Update Time: 2025-06-27

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1021223-31-3
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea
• F5235-0093
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea
• AKOS024502071

• Inchi： 1S/C20H21N7O3/c28-20(24-14-4-5-15-16(13-14)30-12-11-29-15)23-10-9-22-18-6-7-19(27-26-18)25-17-3-1-2-8-21-17/h1-8,13H,9-12H2,(H,22,26)(H,21,25,27)(H2,23,24,28)
• InChI Key： IPDBIDPSCNAYQP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)NC(NCCNC1=CC=C(N=N1)NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 407.17058756g/mol
• Monoisotopic Mass: 407.17058756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Introduction to Compound with CAS No. 1021223-31-3 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 1021223-31-3 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea, represents a fascinating example of the intricate interplay between structure and function in drug design. Its molecular architecture, characterized by a benzodioxin core and multiple functional groups, makes it a promising candidate for various therapeutic applications.

The benzodioxin moiety, a key structural feature of this compound, has been extensively studied for its pharmacological properties. Benzodioxins are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of drugs targeting neurological and inflammatory disorders. The presence of this moiety in compound 1021223-31-3 suggests potential therapeutic benefits in areas such as pain management and anti-inflammatory treatments.

In addition to the benzodioxin core, the compound features a urea group and multiple amino functionalities. These features are strategically positioned to enable interactions with biological targets, enhancing its pharmacological activity. The urea group, for instance, is known to form hydrogen bonds with various biomolecules, which can be exploited to improve drug binding affinity and selectivity. The multiple amino groups further contribute to the compound's versatility by allowing modifications that can fine-tune its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of multitarget-directed ligands (MTDLs) in drug development. These compounds are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. Compound 1021223-31-3, with its complex structure and multiple functional groups, aligns well with this concept. Its ability to interact with various targets makes it a promising candidate for the development of novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Benzodioxins have been shown to modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The additional functional groups in compound 1021223-31-3 may further enhance its ability to interact with these systems, potentially leading to more effective treatments.

The compound's structure also suggests potential applications in anti-inflammatory therapies. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic pain conditions. By interacting with inflammatory pathways and modulating immune responses, compounds like 1021223-31-3 could offer significant therapeutic benefits. The urea and amino groups present in the molecule are particularly well-suited for these interactions, providing multiple points of engagement with biological targets.

Another area where this compound shows promise is in the development of anticancer agents. Cancer is a complex disease that involves multiple genetic and molecular mechanisms. By targeting key pathways involved in cancer progression, compounds like 1021223-31-3 could offer new treatment options. The benzodioxin core and other functional groups may enable interactions with cancer-related enzymes and receptors, potentially inhibiting tumor growth and proliferation.

The synthesis of compound 1021223-31-3 represents a significant achievement in synthetic organic chemistry. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Recent advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. These advancements not only facilitate the production of individual compounds but also enable the exploration of larger chemical space for drug discovery.

In conclusion, compound with CAS number 1021223-31-3, formally known as 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-{(6-[pyridin-2-yl)amino]pyridazin-3-yloxy}ethyl]urea, is a versatile molecule with significant potential in modern medicinal chemistry. Its unique structural features make it an attractive candidate for various therapeutic applications, including neurological disorders, anti-inflammatory treatments, and cancer therapy. The ongoing research into this compound promises to yield new insights into drug design principles and may lead to the development of novel therapeutic agents that address unmet medical needs.